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Compound of Interest

Compound Name: 1,2,4-Benzenetricarboxylic acid

Cat. No.: B044417 Get Quote

Essential Safety and Handling Guide for 1,2,4-
Benzenetricarboxylic Acid
This guide provides immediate safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 1,2,4-
Benzenetricarboxylic acid (also known as Trimellitic acid). It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
1,2,4-Benzenetricarboxylic acid is classified as a hazardous chemical. All personnel must be

aware of its potential health effects prior to handling.

Hazard Classification Category GHS Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Irritation 2A / 2
H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][2]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,2,4-Benzenetricarboxylic acid to minimize

exposure risk.

Control Type Specification

Ventilation
Use only in a well-ventilated area, such as a

chemical fume hood.[1]

Safety Stations
Eyewash stations and safety showers must be

in close proximity to the workstation.[1]
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Protects against dust particles

and splashes causing serious

eye irritation.

Skin Protection

   Gloves

Nitrile rubber gloves are

recommended. Inspect gloves

prior to use.[2]

Prevents skin irritation upon

contact.

   Protective Clothing

Lab coat, long pants, and

closed-toe shoes. Wear

appropriate protective clothing

to prevent skin exposure.[1]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

   Standard Use

Not required if engineering

controls (fume hood) are

adequate.

Avoid breathing dust.[1]

   Large Scale/Emergency

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an organic

vapor/acid gas cartridge and a

P100 particulate filter.[3][4][5]

Provides protection against

respiratory irritation from dust

or vapors.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

The following diagram outlines the standard operating procedure for safely handling 1,2,4-
Benzenetricarboxylic acid.
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Preparation Phase Handling Phase

Cleanup & Disposal Phase

Emergency Protocol

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Verify Functionality of Fume Hood & Safety Shower/Eyewash

Weigh Solid Chemical in Fume Hood

Prepare Solution (if applicable) in Fume Hood

Perform Experimental Procedure

Decontaminate Work Area

In Case of Exposure or Spill, Follow First Aid Measures

Segregate and Label Waste

Dispose of Waste in Approved Containers

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2,4-Benzenetricarboxylic Acid.
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1. Preparation:

Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet for 1,2,4-Benzenetricarboxylic acid.[1][2]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Engineering Controls: Ensure the chemical fume hood is operational and that the safety

shower and eyewash station are unobstructed.[1]

2. Handling:

Avoid Dust Inhalation: Handle the solid material carefully to avoid generating dust.[1] All

weighing and solution preparation should be performed inside a certified chemical fume

hood.

Avoid Contact: Prevent direct contact with skin and eyes.[1]

Storage: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.[6]

The substance is incompatible with strong oxidizing agents.[1][6]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention if irritation occurs.[1][4]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

4. Disposal Plan:

Waste Collection: Chemical waste must be disposed of in accordance with local, regional,

and national hazardous waste regulations.[1]

Containers: Collect waste in designated, compatible, and properly labeled containers. Do not

mix with other waste streams.[7] Containers must be kept closed.[7]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in a dedicated container.[2]

Environmental Precautions: Do not empty into drains or release into the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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